Momordicine II

• IUPAC Name: (3S,7S,8S,9R,10R,13R,14S,17R)-3,7-dihydroxy-4,4,13,14-tetramethyl-17-[(2R)-6-methyl-4-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhept-5-en-2-yl]-2,3,7,8,10,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene-9-carbaldehyde
• InChI: InChI=1S/C36H58O9/c1-19(2)14-21(44-32-30(43)29(42)28(41)26(17-37)45-32)15-20(3)22-10-11-35(7)31-25(39)16-24-23(8-9-27(40)33(24,4)5)36(31,18-38)13-12-34(22,35)6/h14,16,18,20-23,25-32,37,39-43H,8-13,15,17H2,1-7H3/t20-,21?,22-,23-,25+,26-,27+,28-,29+,30-,31+,32-,34-,35+,36-/m1/s1
• InChI Key: WCYLDCDQWJYEPO-RMDIKJGVSA-N
• Canonical SMILES: CC(CC(C=C(C)C)OC1C(C(C(C(O1)CO)O)O)O)C2CCC3(C2(CCC4(C3C(C=C5C4CCC(C5(C)C)O)O)C=O)C)C
• Isomeric SMILES: C[C@H](CC(C=C(C)C)O[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O)[C@H]2CC[C@@]3([C@@]2(CC[C@@]4([C@H]3[C@H](C=C5[C@H]4CC[C@@H](C5(C)C)O)O)C=O)C)C
• Molecular Formula: C36H58O9
• DSSTOX Substance ID: DTXSID901317784
• Molecular Weight: 634.8 g/mol
• CAS RN: 91590-75-9

Description

Momordicine II is one of several compounds found in the bitter melon vine, Momordica charantia. They are glycosides of cucurbitane derivatives. Momordicine II can be extracted from the leaves of M. charantia by methanol. It has been found to deter egg-laying of the leaf mining fly (Liriomyza trifolii) at a combined concentration of 96 µg/cm2. It may also have antidiabetic activity as it significantly stimulates insulin secretion.

Molecular Structure Analysis

Momordicine II has a molecular formula of C36H58O9. Its structure includes 14 of 15 defined stereocentres. The ChemSpider ID for Momordicine II is 82827028.

Physical And Chemical Properties Analysis

Momordicine II is a powder with a molecular weight of 634.9. It has a formula of C36H58O9. The storage recommendation for the powder is at -20°C.

Scientific Research Applications

• Cytotoxic Effects : Momordicine II demonstrates significant cytotoxic effects. A study found that Momordicine II inhibits the proliferation of Spodoptera litura ovary cell line (SL-1 cells), altering cell morphology and inhibiting glucose absorption, which suggests its potential as a pest control agent (Liu, Wang, Zhang, & Ling, 2015).

• Antifeedant Properties : Momordicine II has been identified as an antifeedant compound in bitter gourd leaves, demonstrating significant effects in reducing feeding in armyworm species (Yasui, Kato, & Yazawa, 1998).

• Impact on Cardiac Fibroblasts : Another study on Momordicine I, closely related to Momordicine II, suggests that it inhibits high-glucose-induced cardiac fibroblast activation, which might have implications for treating diabetes-associated cardiac fibrosis (Chen, Shih, Hao, Chen, Liu, & Sung, 2018).

• Insulin Secretion : Momordicine II stimulates insulin secretion in MIN6 β-cells, indicating potential antidiabetic properties (Keller, Ma, Kavalier, He, Brillantes, & Kennelly, 2011).

• Anthelmintic but Not Antiviral : Despite its presence in plants with high antiviral activity, momordicins, including Momordicine II, were found to be anthelmintic but not antiviral (Beloin, Gbéassor, Akpagana, Hudson, de Soussa, Koumaglo, & Arnason, 2005).

• Inhibition of Cardiomyocyte Hypertrophy : Momordicine I, related to Momordicine II, has been shown to alleviate isoproterenol-induced cardiomyocyte hypertrophy, suggesting a potential role in cardiovascular health management (Li, Qiu, Xie, Ouyang, Ding, Zhang, Dong, Xiong, & Tang, 1993).

• Anti-Inflammatory and Cytotoxic Activities : Momordicine I and II isolated from Momordica charantia exhibit varying degrees of cytotoxicity and anti-inflammatory effects, highlighting the need for careful use and potential safety concerns (Chou, Lee, Wang, Cheng, & Cheng, 2022).

Mechanism of Action

Momordicine II significantly stimulates insulin secretion, suggesting potential antidiabetic activity. It also deters oviposition by L. trifolii significantly.

Future Directions

Future studies should focus on the use of formulations with a defined amount of daily intake for Momordicine II. Considering the safety of bitter gourd preparations, the use of fruits free from seeds might reduce the risk of adverse events. More research is needed to further understand the therapeutic potential and safety profile of Momordicine II.